Cas no 478245-41-9 (2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE)

• Product Name: 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE
• CAS No: 478245-41-9
• MF: C₂₂H₂₃NO₅S₂
• MW: 445.551723718643
• CID: 5234803
• Update Time: 2025-11-01

2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE
• 4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]-2-PYRIDINYL 4-METHOXYBENZYL SULFONE
• 2-[(4-methoxyphenyl)methanesulfonyl]-4,6-dimethyl-3-(4-methylbenzenesulfonyl)pyridine
• 2-[(4-methoxyphenyl)methylsulfonyl]-4,6-dimethyl-3-(4-methylphenyl)sulfonylpyridine
• Oprea1_553673

• Inchi： 1S/C22H23NO5S2/c1-15-5-11-20(12-6-15)30(26,27)21-16(2)13-17(3)23-22(21)29(24,25)14-18-7-9-19(28-4)10-8-18/h5-13H,14H2,1-4H3
• InChI Key： NUCMULZVRPREDF-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)OC)(C1C(=C(C)C=C(C)N=1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 754
• XLogP3: 3.8
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE

Introduction to 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE (CAS No. 478245-41-9)

2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE, identified by its Chemical Abstracts Service (CAS) number 478245-41-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring that imparts unique electronic and steric properties. The presence of multiple sulfonamide and alkyl substituents further enhances its structural complexity and potential biological activity.

The molecular structure of 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE consists of a central pyridine core substituted with two sulfonamide groups at the 2-position and 3-position, respectively. The 4-position and 6-position are methylated, while the 4-methylphenyl group at the 3-position adds another layer of functional diversity. This arrangement creates a molecule with potential interactions across multiple biological targets, making it an intriguing candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their versatility in modulating biological pathways. The sulfonamide moieties in 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE are known to exhibit strong binding affinity to various biological targets, including enzymes and receptors. This property has made such compounds valuable in the design of small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. The sulfonamide group is a well-known pharmacophore in kinase inhibitors due to its ability to form hydrogen bonds and salt bridges with key residues in the active site of the enzyme. The presence of multiple sulfonamide groups in 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE suggests that it may have enhanced binding affinity and selectivity for certain kinases.

Furthermore, the methoxybenzyl and methylphenyl substituents introduce hydrophobic interactions that can further stabilize the binding of the compound to its target. These structural features make 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYL-3-[(4-METHYLPHENYL)SULFONYL]PYRIDINE an attractive candidate for further development as a lead compound in drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in evaluating the potential binding modes of 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYLPYRIDINE with various kinases. These studies have revealed that the compound can effectively bind to the ATP-binding site of kinases, suggesting its potential as an inhibitor.

The synthesis of 2-[(4-METHOXYBENZYL)SULFONYL]-4,6-DIMETHYLPYRIDINE presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency.

In conclusion, 2-[(4-METHOXYBENZLYLSULFONYL)-4,6-DIMETHYLPYRIDINE (CAS No. 4718245419) represents a promising scaffold for drug discovery due to its structural complexity and potential biological activity. Its ability to interact with multiple biological targets makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for pyridine derivatives, compounds like this one are likely to play a significant role in the development of novel treatments for various diseases.